Cas no 91225-69-3 (2-(chloromethyl)-5-(4-chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(chloromethyl)-5-(4-chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 91225-69-3
• MF: C₁₃H₈Cl₂N₂OS
• MW: 311.186419487
• CID: 819272
• PubChem ID: 3819306
• Update Time: 2025-07-21

2-(chloromethyl)-5-(4-chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(chloromethyl)-5-(4-chlorophenyl)-
• 2-(chloromethyl)-5-(4-chlorophenyl)-3H-thieno[2,3-d]pyrimidin-4-one
• 2-(CHLOROMETHYL)-5-(4-CHLOROPHENYL)THIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
• 2-(chloromethyl)-5-(4-chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• Z55164276
• 91225-69-3
• AKOS005136928
• DTXSID40396858
• 2-(chloromethyl)-5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CS-0221072
• EN300-08287

• MDL： MFCD03968049
• Inchi： 1S/C13H8Cl2N2OS/c14-5-10-16-12(18)11-9(6-19-13(11)17-10)7-1-3-8(15)4-2-7/h1-4,6H,5H2,(H,16,17,18)
• InChI Key： IFNAAJQQYOHYKB-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=C(C(N1)=O)C(=CS2)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 309.973
• Monoisotopic Mass: 309.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.735

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-(chloromethyl)-5-(4-chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 2-(Chloromethyl)-5-(4-Chlorophenyl)-3H,4H-Thieno[2,3-d]Pyrimidin-4-One (CAS No. 91225-69-3)

2-(Chloromethyl)-5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS 91225-69-3) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thienopyrimidinone core substituted with chloromethyl and 4-chlorophenyl groups, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

The compound's thieno[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, often associated with anti-inflammatory and anticancer properties. Recent studies highlight its applicability in targeted therapy, particularly in modulating signal transduction pathways. This has led to a surge in searches for "thienopyrimidine derivatives" and "CAS 91225-69-3 applications" across scientific databases, reflecting its growing relevance in precision medicine.

From a synthetic perspective, 2-(chloromethyl)-5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one offers multiple sites for functionalization, enabling the creation of diverse analogs. Its chloromethyl group facilitates nucleophilic substitutions, while the 4-chlorophenyl moiety enhances lipophilicity—a critical factor in optimizing drug bioavailability. These features address common queries like "how to modify thienopyrimidinones for better activity" and "structure-activity relationship of chlorophenyl derivatives."

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring solvent-free synthesis methods and catalytic approaches to reduce waste, responding to industry demands for sustainable practices. Such innovations align with popular search terms like "eco-friendly heterocycle synthesis" and "CAS 91225-69-3 green chemistry," underscoring the intersection of efficiency and environmental responsibility.

Analytical characterization of CAS 91225-69-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring purity and structural confirmation. These methods cater to quality control requirements in pharmaceutical manufacturing, a topic frequently searched alongside "thienopyrimidinone analytical protocols." The compound's stability under various conditions further supports its utility in industrial-scale production.

In conclusion, 2-(chloromethyl)-5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one represents a compelling case study in modern chemical research. Its multifaceted applications—from drug design to sustainable synthesis—resonate with contemporary scientific priorities, making it a subject of enduring interest across academia and industry.